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Compound of Interest

Compound Name: GPR120 Agonist 2

Cat. No.: B608918

This guide provides essential safety and logistical information for the proper disposal of
GPR120 Agonist 2, a compound utilized by researchers, scientists, and drug development
professionals. Adherence to these procedures is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance. While GPR120 Agonist 2 is not classified as
a hazardous substance or mixture according to the provided Safety Data Sheet (SDS), it is
imperative to follow standard laboratory safety protocols when handling and disposing of this
and any chemical compound.[1]

Chemical and Physical Properties

A summary of the key quantitative data for GPR120 Agonist 2 is presented below. This
information is vital for safe handling and in determining appropriate disposal methods.
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Property Value Source

Molecular Formula C22H25CIO4 MedChemExpress|[1]

Molecular Weight 388.88 g/mol MedChemExpress[1]

CAS Number 1234844-11-1 MedChemExpress|[1]

Appearance White to off-white solid MedChemExpress

Solubility DMSO: 2 50 mg/mL. (128.57 MedChemExpress
mM)

Storage (Powder) -20°C for 3 years TargetMol[2]

Storage (In Solvent) -80°C for 1 year TargetMol[2]

Experimental Protocol: Disposal Procedure

The following step-by-step protocol outlines the recommended procedure for the disposal of
GPR120 Agonist 2. This protocol is based on the information from the Safety Data Sheet and
general best practices for laboratory chemical waste management.[1][3]

1. Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate
PPE is worn. This includes:

o Chemical-resistant gloves (e.g., nitrile)
o Safety glasses or goggles

e Laboratory coat

2. Waste Segregation:

e Do not mix GPR120 Agonist 2 waste with other chemical waste streams unless compatibility
has been verified.

» Maintain separate, clearly labeled waste containers for solid and liquid waste.

3. Solid Waste Disposal:
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o Empty Containers: Unless properly decontaminated, empty containers that held GPR120
Agonist 2 should be treated as chemical waste.[3] Triple-rinse the container with a suitable
solvent. The first rinsate must be collected as hazardous waste. Subsequent rinses may be
permissible for drain disposal depending on local regulations; however, collecting all rinses
as hazardous waste is the most cautious approach.[3] After thorough rinsing and air-drying,
deface all labels before disposing of the container as regular solid waste or recycling.[3]

» Contaminated Materials: Any materials, such as weighing paper or pipette tips, that have
come into contact with GPR120 Agonist 2 should be placed in a designated, sealed, and
clearly labeled solid chemical waste container.

4. Liquid Waste Disposal:

e Unused Solutions: Unused solutions of GPR120 Agonist 2 should be collected in a
designated, leak-proof, and chemically compatible liquid waste container.[3] The container
must be clearly labeled with the contents, including the name of the compound and the
solvent used.

o Accidental Spills: In the event of a spill, absorb the liquid with a non-combustible material
such as diatomite or other finely-powdered liquid-binding material.[1] Carefully collect the
absorbed material and any contaminated surfaces into a sealable, properly labeled
hazardous waste container.[3] Clean the spill area with a suitable solvent or detergent, and
collect all cleaning materials for disposal as hazardous waste.[3]

o Environmental Precautions: Prevent the compound and its solutions from entering drains or
water courses.[1]

5. Final Disposal:
» Store waste containers in a designated, secure area away from incompatible materials.

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the
chemical waste.[3]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of GPR120
Agonist 2.
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Caption: Disposal workflow for GPR120 Agonist 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

